Cas no 313955-00-9 ((2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine)

• Product Name: (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine
• CAS No: 313955-00-9
• MF: C₂₂H₁₃BrFN₃O
• MW: 434.26052737236
• CID: 5748869
• PubChem ID: 400036
• Update Time: 2025-07-09

(2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• 313955-00-9
• STL145325
• NSC711222
• (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine
• AKOS001572896
• NSC-711222
• N-[(2Z)-3-(1H-benzimidazol-2-yl)-6-bromo-2H-chromen-2-ylidene]-2-fluoroaniline
• F0341-0614
• CHEMBL1972540
• SR-01000399953-1
• NCI60_039103
• SR-01000399953

• Inchi： 1S/C22H13BrFN3O/c23-14-9-10-20-13(11-14)12-15(21-25-18-7-3-4-8-19(18)26-21)22(28-20)27-17-6-2-1-5-16(17)24/h1-12H,(H,25,26)/b27-22-
• InChI Key： LIXXXCZHBUTYLW-QYQHSDTDSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(/C(=N/C1C=CC=CC=1F)/O2)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 433.02260g/mol
• Monoisotopic Mass: 433.02260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 50.3Ų

Additional information on (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine

Recent Advances in the Study of (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine (CAS: 313955-00-9)

The compound (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine (CAS: 313955-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. The presence of the benzodiazolyl and fluorophenyl moieties in its structure suggests potential interactions with various enzyme systems, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of kinase activity, with IC50 values in the low micromolar range for several cancer-related kinases.

Structural-activity relationship (SAR) analyses have revealed that the bromo-substitution at position 6 of the chromen ring significantly enhances the compound's binding affinity to target proteins. Computational docking studies, combined with X-ray crystallography data, have provided detailed insights into the molecular interactions between this compound and its biological targets. These findings were further corroborated by in vitro assays showing dose-dependent effects on cell proliferation and apoptosis in various cancer cell lines.

Pharmacokinetic studies of 313955-00-9 have shown promising results regarding its metabolic stability and oral bioavailability. A recent preclinical investigation reported favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with moderate plasma protein binding and good penetration across biological barriers. These characteristics make it a viable candidate for further drug development.

Current research directions include the exploration of structural analogs to optimize potency and reduce potential off-target effects. Several research groups are investigating the compound's potential in combination therapies, particularly with existing chemotherapeutic agents. Preliminary results suggest synergistic effects in certain cancer models, although comprehensive toxicity studies are still ongoing.

In conclusion, (2Z)-3-(1H-1,3-benzodiazol-2-yl)-6-bromo-N-(2-fluorophenyl)-2H-chromen-2-imine represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant further investigation, particularly in the context of targeted cancer therapies. Future studies should focus on elucidating its precise mechanism of action and evaluating its efficacy in more complex biological systems.